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Section 1: Chemical Identity and Nomenclature

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-Myristoyl-2-Linoleoyl-3-Oleoyl-
Compound Name:
rac-glycerol

1.1 Chemical Structure

TG(14:0/18:2/18:1) is a mixed-acid triacylglycerol. This signifies that a central glycerol
backbone is esterified with three different fatty acids: myristic acid (14:0), linoleic acid (18:2),
and oleic acid (18:1) at the sn-1, sn-2, and sn-3 positions, respectively[1][2].
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Caption: Chemical Structure of TG(14:0/18:2/18:1)

1.2 CAS Number and Synonyms
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The Chemical Abstracts Service (CAS) number for TG(14:0/18:2/18:1) provides a unique
identifier for this specific chemical substance.

Identifier Value

CAS Number 108961-58-6[1][2]3]

1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol[1]
Synonyms [2][3], 1-Myristin-2-Linolein-3-Olein[1][2][4],
TG(14:0/18:2/18:1)[1][2][4]

9Z,12Z-octadecadienoic acid, 1-[[[(9Z)-1-0x0-9-
Formal Name octadecen-1-ylloxy]methyl]-2-[(1-
oxotetradecyl)oxy]ethyl ester[1][2]

1.3 Physicochemical Properties

A summary of the key physicochemical properties of TG(14:0/18:2/18:1) is presented below.
These properties are crucial for its handling, storage, and analysis.

Property Value Source
Molecular Formula C53H9606 [1][3]
Molecular Weight 829.3 g/mol [11[3]
Appearance Solution in ethanol [11[2][3]
Purity >98% [2][3]

DMF: 10 mg/ml, Ethanol: 10
Solubility mg/ml, Ethanol:PBS (pH 7.2) [1]
(1:1): 0.5 mg/mi

Storage -20°C [5]

Section 2: Synthesis and Purification

The synthesis of mixed-acid triglycerides like TG(14:0/18:2/18:1) requires a controlled,
stepwise approach to ensure the correct placement of each fatty acid on the glycerol

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.caymanchem.com/product/28561/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol
https://www.bioscience.co.uk/product~967936
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.caymanchem.com/product/28561/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol
https://www.bioscience.co.uk/product~967936
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.caymanchem.com/product/28561/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol
https://www.medchemexpress.com/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol.html
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.caymanchem.com/product/28561/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol
https://www.medchemexpress.com/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol.html
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.caymanchem.com/product/28561/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.bioscience.co.uk/product~967936
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.bioscience.co.uk/product~967936
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.caymanchem.com/product/28561/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol
https://www.bioscience.co.uk/product~967936
https://www.caymanchem.com/product/28561/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol
https://www.bioscience.co.uk/product~967936
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol-cay28561-1
https://www.labchem.com.my/products/32069/1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol-Cayman
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

backbone.
2.1 Synthesis Strategy: A Conceptual Workflow

The synthesis of specific mixed-acid triglycerides is typically achieved through the esterification
of glycerol with the desired fatty acids.[6][7] This process can be catalyzed by either chemical
agents or enzymes, such as lipases, which offer greater specificity.[6] A general, conceptual

workflow for the synthesis is outlined below.
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Conceptual Synthesis of TG(14:0/18:2/18:1)

[Start: Glycerol & Fatty Acids) ( Conceptual Synthesis Workflow )

Step 1: Esterification of sn-1 position with Myristic Acid

@te: 1-myristoyl-glycerol

Step 2: Esterification of sn-2 position with Linoleic Acid

@e: 1-myristoyl-2-linoleoyl-glycerol

Step 3: Esterification of sn-3 position with Oleic Acid

Groduct: TG(14:0/18:2/18:1D

Click to download full resolution via product page

Caption: Conceptual Synthesis Workflow

2.2 Purification Methodologies
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Following synthesis, the crude product is a mixture of the desired triglyceride, unreacted
starting materials, and byproducts. Purification is essential to isolate TG(14:0/18:2/18:1) with
high purity. Common methods for triglyceride purification include:

o Chromatography: High-performance liquid chromatography (HPLC) is a powerful technique
for separating complex lipid mixtures.[8] Normal-phase and reversed-phase HPLC can be
employed to resolve triglycerides based on their polarity.[8] Preparative thin-layer
chromatography (TLC) and column chromatography are also viable options for purification.

[8]

 Membrane Filtration: Ultrafiltration can be used to separate triglycerides from smaller
molecules, such as unreacted fatty acids and glycerol.[9] This method is particularly useful
for large-scale purification.[9]

Section 3: Biological Significance and Applications

3.1 Biological Role
Triglycerides are the primary form of energy storage in animals.[10] They are stored in adipose
tissue and can be hydrolyzed to release fatty acids and glycerol, which are then used as fuel by

various tissues.[11][12] TG(14:0/18:2/18:1) has been identified in several biologically important

sources:

e Human Milk and Infant Formula: Its presence in mature human milk and infant formula fats
suggests a role in infant nutrition and development.[1][2]

» Butterfat: As a component of butterfat, it contributes to the overall fatty acid profile of dairy
products.[1][2]

3.2 Research Applications

Given its specific structure and presence in biological systems, TG(14:0/18:2/18:1) is a
valuable tool in several research areas:

 Lipidomics: It serves as a standard for the identification and quantification of triglycerides in
complex biological samples.
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o Nutritional Science: Research into the metabolic fate of specific dietary triglycerides can
utilize TG(14:0/18:2/18:1) to understand its absorption, distribution, and metabolism.

» Drug Development: In the context of metabolic diseases, understanding the metabolism of
specific triglycerides can provide insights into disease mechanisms and potential therapeutic
targets.[13][14]

Caption: Triglyceride Metabolism Pathway

Section 4: Analytical Methodologies

Accurate quantification of TG(14:0/18:2/18:1) in biological samples is crucial for research in
lipidomics and related fields. The following is a detailed protocol for the analysis of triglycerides
using liquid chromatography-mass spectrometry (LC-MS).

4.1 Protocol: Quantification of TG(14:0/18:2/18:1) in Plasma by LC-MS

This protocol outlines the key steps for the extraction and quantification of TG(14:0/18:2/18:1)
from a plasma sample.

4.1.1 Materials and Reagents

Plasma sample

 Internal Standard (e.g., a deuterated or odd-chain triglyceride)
e Chloroform

e Methanol

 |sopropanol

e Ammonium formate

e Formic acid

e LC-MS grade water
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e LC-MS grade acetonitrile

4.1.2 Experimental Protocol

e Sample Preparation:

o Thaw plasma samples on ice.

o To 50 pL of plasma, add 10 pL of the internal standard solution.

 Lipid Extraction (Folch Method):

[¢]

Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture to the plasma sample.

[¢]

Vortex vigorously for 2 minutes.

[e]

Centrifuge at 3000 x g for 10 minutes to separate the phases.

o

Carefully collect the lower organic phase containing the lipids.

[¢]

Dry the extracted lipids under a gentle stream of nitrogen.

» Reconstitution:
o Reconstitute the dried lipid extract in 100 pL of a 9:1 (v/v) isopropanol:acetonitrile mixture.
o Vortex briefly and transfer to an autosampler vial.

e LC-MS Analysis:
o Liquid Chromatography (LC):

= Column: A C18 reversed-phase column suitable for lipid analysis.

» Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid.

= Mobile Phase B: 10 mM ammonium formate in 9:1 (v/v) isopropanol:acetonitrile with
0.1% formic acid.
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» Gradient: A suitable gradient from a lower to a higher concentration of Mobile Phase B
to elute the triglycerides.

» Flow Rate: A typical flow rate for such columns.

» Injection Volume: 5-10 L.

o Mass Spectrometry (MS):
» |onization Mode: Electrospray lonization (ESI) in positive mode.

» Analysis Mode: Tandem mass spectrometry (MS/MS) is often used for specific
identification.[11][12]

» Data Acquisition: Monitor for the specific precursor and product ions of
TG(14:0/18:2/18:1) and the internal standard.

o Data Analysis:
o Integrate the peak areas for TG(14:0/18:2/18:1) and the internal standard.

o Calculate the concentration of TG(14:0/18:2/18:1) in the original plasma sample using a
calibration curve prepared with known concentrations of the standard.

Section 5: Conclusion

TG(14:0/18:2/18:1) is a mixed-acid triglyceride with defined chemical properties and significant
biological relevance. Its presence in human milk underscores its importance in nutrition. For
researchers, it serves as a critical standard in lipidomic analyses and a tool to investigate the
intricate pathways of lipid metabolism. The methodologies for its synthesis, purification, and
analysis are well-established, providing a solid foundation for further research into its roles in
health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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